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Compound of Interest

Compound Name: 2-Deoxy-D-glucose-d1

Cat. No.: B15139938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 2-Deoxy-D-glucose-d1 (2-

DG-d1), a deuterated analog of the glycolysis inhibitor 2-Deoxy-D-glucose (2-DG), in the field

of cancer metabolism research. The inclusion of a deuterium label allows for stable isotope

tracing studies, providing a powerful tool to investigate metabolic pathways in cancer.

Introduction to 2-Deoxy-D-glucose and its
Deuterated Analog
Cancer cells exhibit altered glucose metabolism, a phenomenon known as the Warburg effect,

where they predominantly rely on aerobic glycolysis for energy production.[1][2] This metabolic

shift presents a therapeutic window for targeting cancer cells. 2-Deoxy-D-glucose (2-DG) is a

glucose analog where the 2-hydroxyl group is replaced by a hydrogen.[3][4] This modification

allows 2-DG to be taken up by glucose transporters but prevents its further metabolism in the

glycolytic pathway after being phosphorylated by hexokinase.[5][6] The accumulation of 2-DG-

6-phosphate inhibits glycolysis, leading to ATP depletion, increased oxidative stress, and

inhibition of N-linked glycosylation, ultimately inducing cancer cell death.[4][5]

The deuterated version, 2-Deoxy-D-glucose-d1 (2-DG-d1), serves as a stable isotope tracer.

This allows researchers to track the fate of the glucose analog within metabolic pathways using

techniques like deuterium magnetic resonance spectroscopy (DMS) and deuterium metabolic

imaging (DMI).[7][8][9] These non-invasive methods enable the in vivo monitoring of glucose
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uptake and its conversion to downstream metabolites, offering valuable insights into tumor

metabolism.[7][8][10]

Key Applications in Cancer Metabolism Research
Inhibition of Glycolysis and Induction of Cell Death: 2-DG and its deuterated analog are used

to study the effects of glycolytic inhibition on cancer cell proliferation, survival, and apoptosis.

[1][11][12][13]

Metabolic Flux Analysis: 2-DG-d1 is a valuable tool for stable isotope tracing studies to

quantitatively measure the flux through various metabolic pathways, including glycolysis and

the pentose phosphate pathway.[14][15][16]

In Vivo Tumor Metabolism Imaging: Deuterium metabolic imaging (DMI) with deuterated

glucose analogs allows for the non-invasive visualization and quantification of metabolic

activity within tumors in living organisms.[8][9][17]

Sensitization to Chemotherapy and Radiotherapy: 2-DG has been shown to enhance the

efficacy of conventional cancer therapies by depleting cellular energy reserves and

increasing oxidative stress.[6][18]

Investigation of Drug Resistance Mechanisms: The metabolic adaptations of cancer cells to

therapy can be studied using 2-DG-d1 to understand and overcome drug resistance.

Quantitative Data Summary
The following tables summarize quantitative data from various studies on the effects of 2-DG

on cancer cells.

Table 1: Effects of 2-Deoxy-D-glucose on Cancer Cell Lines
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Cell Line Cancer Type
2-DG
Concentration

Observed
Effects

Reference

Various Human

Malignant Cells

Ovarian,

Squamous,

Cerebral,

Hepatic, Colonic,

Mesothelial

5 mM

Proliferation

slowdown,

proliferation

arrest, cell cycle

arrest, moderate

to massive

apoptosis

[19]

Acute

Lymphoblastic

Leukemia (ALL)

cells

Leukemia 1 mM (low-dose)

Reduced cell

viability,

induction of cell

death, reversal of

glucocorticoid

resistance

[20]

Head and Neck

Squamous Cell

Carcinoma

(HNSCC) cells

Head and Neck

Cancer
20 mM

Enhanced in vitro

cytotoxicity of

erlotinib in some

cell lines

[18]

Breast Cancer

Cell Lines

(SkBr3,

MDA/MB468)

Breast Cancer
Various

concentrations

Dose-dependent

cessation of cell

growth,

decreased cell

viability,

induction of

apoptosis

[21]

Triple-Negative

Breast Cancer

(TNBC) cells

(MDA-MB-231,

BT-549)

Breast Cancer
0.6 mM (low), 4.8

mM (high)

Increased

mitochondrial

mass at higher

concentrations,

synergistic

effects with

metformin

[22]
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Table 2: Impact of 2-Deoxy-D-glucose on Cellular Metabolism

Parameter
Cell
Line/Model

Treatment Key Findings Reference

ATP Production

Rate

HT1080, HeLa,

NFFp, AG1522D
2.5 mM 2-DG

Reduction in

glycolytic ATP

production rate

by ~34-53%

[23]

Lactate

Production

DLM8-luc-M1

osteosarcoma

cells

Non-cytotoxic

concentrations of

2DG

Decreased

lactate

production,

indicating a shift

towards oxidative

phosphorylation

[12]

Glucose

Consumption

Head and Neck

Squamous Cell

Carcinoma

(HNSCC) cells

Erlotinib

Transient

suppression of

glucose

consumption

[18]

Experimental Protocols
Protocol 1: In Vitro Cell Viability Assay using 2-DG
Objective: To determine the effect of 2-DG on the viability of cancer cells.

Materials:

Cancer cell line of interest

Complete cell culture medium

2-Deoxy-D-glucose (2-DG) stock solution (e.g., 1 M in sterile water or PBS)

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability reagent
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Plate reader

Procedure:

Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow

them to adhere overnight.

Prepare serial dilutions of 2-DG in complete cell culture medium to achieve the desired final

concentrations (e.g., 0.2 mM to 10 mM).[20]

Remove the existing medium from the wells and replace it with the medium containing

different concentrations of 2-DG. Include a control group with medium only.

Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

At the end of the incubation period, add the MTT reagent to each well according to the

manufacturer's instructions and incubate for 2-4 hours.

Solubilize the formazan crystals with a solubilization buffer.

Measure the absorbance at the appropriate wavelength using a plate reader.

Calculate the cell viability as a percentage of the control group.

Protocol 2: Stable Isotope Tracing with 2-DG-d1 for
Metabolic Flux Analysis
Objective: To trace the metabolic fate of glucose and quantify metabolic fluxes in cancer cells

using 2-DG-d1.

Materials:

Cancer cell line of interest

Glucose-free cell culture medium

2-Deoxy-D-glucose-d1 (2-DG-d1)
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Liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass

spectrometry (GC-MS) system

Metabolite extraction buffers

Procedure:

Culture cancer cells to the desired confluency.

Replace the standard culture medium with a medium containing 2-DG-d1 at a known

concentration.

Incubate the cells for a specific period to allow for the uptake and metabolism of the tracer.

After incubation, rapidly quench the metabolism by placing the culture plates on dry ice and

aspirating the medium.

Extract the intracellular metabolites using a cold extraction buffer (e.g., 80% methanol).

Collect the cell extracts and analyze the isotopic labeling patterns of downstream

metabolites (e.g., lactate, TCA cycle intermediates) using LC-MS or GC-MS.

Use the labeling data to perform metabolic flux analysis (MFA) to calculate the relative or

absolute rates of metabolic reactions.[24][25][26]

Visualization of Signaling Pathways and Workflows
Mechanism of Action of 2-Deoxy-D-glucose

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://d-nb.info/116086182X/34
https://www.researchgate.net/publication/324498574_A_guide_to_13C_metabolic_flux_analysis_for_the_cancer_biologist
https://dspace.mit.edu/bitstream/handle/1721.1/130611/1249555585-MIT.pdf?sequence=1&isAllowed=y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Glucose

GLUT

2-DG-d1

Hexokinase

Glucose-6-P

Glycolysis

via PGI

2-DG-d1-6-P

PGI

ATP Depletion

Inhibition of
N-linked Glycosylation

Cell Death

ATP -> ADP

ATP -> ADP

Oxidative Stress

Click to download full resolution via product page

Caption: Mechanism of 2-DG-d1 action in cancer cells.
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Experimental Workflow for In Vitro 2-DG-d1 Studies
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Caption: Workflow for in vitro 2-DG-d1 experiments.

Logical Relationship of 2-DG's Cellular Effects
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Caption: Cellular consequences of 2-DG treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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